Cas no 5099-02-5 (1-Naphthalenol, 2-[(2-methoxyphenyl)azo]-)

1-Naphthalenol, 2-[(2-methoxyphenyl)azo]- structure
5099-02-5 structure
Product name:1-Naphthalenol, 2-[(2-methoxyphenyl)azo]-
CAS No:5099-02-5
MF:C17H14N2O2
MW:278.305263996124
CID:363658
PubChem ID:136276936

1-Naphthalenol, 2-[(2-methoxyphenyl)azo]- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenol, 2-[(2-methoxyphenyl)azo]-
    • 2-[2-(2-Methoxyphenyl)hydrazinylidene]naphthalen-1(2H)-one
    • DTXSID70789739
    • SCHEMBL484133
    • 5099-02-5
    • Inchi: InChI=1S/C17H14N2O2/c1-21-16-9-5-4-8-14(16)18-19-15-11-10-12-6-2-3-7-13(12)17(15)20/h2-11,20H,1H3
    • InChI Key: FPQSQKUQTJWRSZ-UHFFFAOYSA-N
    • SMILES: COC1=CC=CC=C1N=NC2=C(C3=CC=CC=C3C=C2)O

Computed Properties

  • Exact Mass: 278.10562
  • Monoisotopic Mass: 278.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.2Ų
  • XLogP3: 4.6

Experimental Properties

  • PSA: 54.18

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